N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-1-methylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H18ClN5OS.ClH/c1-20(2)8-9-22(15(23)13-6-7-21(3)19-13)16-18-12-5-4-11(17)10-14(12)24-16;/h4-7,10H,8-9H2,1-3H3;1H
• InChI Key: NLUHUGZWEVYKBS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N(CCN(C)C)C2=NC3=C(S2)C=C(C=C3)Cl.Cl
• Molecular Formula: C16H19Cl2N5OS
• Molecular Weight: 400.3 g/mol

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H19Cl2N5OS and its molecular weight is 400.32. The purity is usually 95%.
BenchChem offers high-quality N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Antimicrobial Activity :

  • One study focused on the synthesis of compounds similar to N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride, demonstrating their potential as antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2008).

• Cytotoxic Activity for Cancer Treatment :

  • Another research synthesized derivatives with structural similarities, exhibiting cytotoxic properties against various cancer cell lines. This suggests a potential role in cancer treatment (Deady et al., 2003).

• Enaminones in Heterocyclic Preparations :

  • A study highlighted the use of enaminones, similar to the compound , in heterocyclic preparations, underlining their significance in organic synthesis and potential in various biological activities (Gomha & Abdel‐Aziz, 2012).

• Utilization in Synthesis of Heterocyclic Compounds :

  • Research on the utilization of propenone derivatives in synthesizing cytotoxic heterocyclic compounds provides insights into their role in developing new therapeutic agents (Mansour et al., 2020).

• Synthesis of Antibacterial Agents :

  • A study on the synthesis of benzothiazolyl substituted pyrazol-5-ones as antibacterial agents suggests the compound's relevance in creating new antimicrobial solutions (Palkar et al., 2017).

• Synthesis of Anti-Inflammatory Drugs :

  • Research on the synthesis of N,N-dimethylamino benzamide derivatives based on thiazole and thiazoline, which are structurally similar to the compound, indicates potential applications in developing anti-inflammatory drugs (Lynch et al., 2006).